Cas no 885279-50-5 (Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate)

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate is a brominated thiazole derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring a 4-bromobenzyl group at the 2-position and a carboxylate ester at the 4-position of the thiazole ring, makes it a versatile intermediate for synthesizing bioactive compounds. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the ester group allows for straightforward derivatization. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows.
Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate structure
885279-50-5 structure
Product Name:Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
CAS No:885279-50-5
MF:C12H10BrNO2S
MW:312.182301044464
MDL:MFCD06738474
CID:711655
PubChem ID:53407511
Update Time:2025-07-23

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 2-[(4-bromophenyl)methyl]-, methyl ester
    • 2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
    • 2-(4-BROMOBENZYL)THIAZOLE-4-CARBOXYLIC ACID METHYL ESTER,
    • methyl 2-[(4-bromophenyl)methyl]-1,3-thiazole-4-carboxylate
    • Y4518
    • J-521837
    • 885279-50-5
    • Methyl2-(4-bromobenzyl)thiazole-4-carboxylate
    • DTXSID00695910
    • MFCD06738474
    • Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
    • 2-(4-BROMO-BENZYL)THIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • AB27187
    • CS-0319242
    • AKOS017560074
    • FT-0705955
    • 2-(4-bromo-benzyl)-thiazole-4-carboxylic acid methyl ester, AldrichCPR
    • MDL: MFCD06738474
    • Inchi: 1S/C12H10BrNO2S/c1-16-12(15)10-7-17-11(14-10)6-8-2-4-9(13)5-3-8/h2-5,7H,6H2,1H3
    • InChI Key: PVXRPIIADRQZNZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC1=NC(C(=O)OC)=CS1

Computed Properties

  • Exact Mass: 310.96200
  • Monoisotopic Mass: 310.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.518
  • Boiling Point: 417°C at 760 mmHg
  • Flash Point: 206°C
  • Refractive Index: 1.612
  • PSA: 67.43000
  • LogP: 3.28300
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate Security Information

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
90R0122-1g
2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
885279-50-5 96%
1g
8463.46CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
90R0122-5g
2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
885279-50-5 96%
5g
33904.74CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
90R0122-25g
2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
885279-50-5 96%
25g
101765.09CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
90R0122-500mg
2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
885279-50-5 96%
500mg
4655.75CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
90R0122-250mg
2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
885279-50-5 96%
250mg
2756.14CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
90R0122-100mg
2-(4-Bromo-benzyl)-thiazole-4-carboxylic acid methyl ester
885279-50-5 96%
100mg
1797.85CNY 2021-05-08
TRC
M186310-250mg
Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
885279-50-5
250mg
$ 315.00 2022-06-04
TRC
M186310-500mg
Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
885279-50-5
500mg
$ 530.00 2022-06-04
TRC
M186310-1000mg
Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
885279-50-5
1g
$ 835.00 2022-06-04
Chemenu
CM111068-5g
methyl 2-(4-bromobenzyl)thiazole-4-carboxylate
885279-50-5 95%
5g
$654 2021-08-06

Additional information on Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate (CAS No. 885279-50-5): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate, identified by its unique chemical identifier CAS No. 885279-50-5, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative, featuring a thiazole core and a 4-bromobenzyl substituent, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural composition of Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both the thiazole ring and the 4-bromobenzyl group provides multiple sites for functionalization, enabling chemists to tailor its properties for specific therapeutic targets. This flexibility has made it a cornerstone in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been implicated in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of the 4-bromobenzyl moiety further enhances its utility by allowing for further derivatization and modification.

The synthesis of Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate involves a series of well-established organic reactions, typically starting from commercially available precursors. The process often begins with the condensation of appropriate thiourea derivatives with β-keto esters or α-haloketones to form the thiazole ring. Subsequent bromination at the para position of the benzyl group introduces the crucial 4-bromobenzyl functionality. Finally, esterification at the carboxylate position yields the desired product.

The significance of this compound is further underscored by its role in several cutting-edge research projects aimed at discovering new therapeutic entities. For instance, recent studies have highlighted its potential as a precursor in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The bromine atom on the benzyl group serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups.

The versatility of Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate is also evident in its application as a building block for more complex molecules. Researchers have leveraged its scaffold to develop novel kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The ability to modify both the thiazole ring and the benzyl substituent provides chemists with a high degree of control over the final pharmacological properties of these derivatives.

In addition to its role in drug discovery, Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate has found utility in materials science and agrochemical research. Its unique structural features make it an attractive candidate for designing advanced materials with tailored electronic and optical properties. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides, contributing to sustainable agricultural practices.

The growing interest in Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and applications. Researchers are continuously exploring new methodologies to improve its production efficiency and expand its chemical space for drug discovery. Collaborative efforts between academia and industry are driving innovation, leading to more effective and targeted therapies for patients worldwide.

The future prospects for Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate are promising, given its multifaceted utility and potential for further development. As our understanding of biological pathways continues to evolve, so too will our ability to harness this compound's potential. By integrating it into sophisticated synthetic strategies, scientists can unlock new opportunities for therapeutic intervention across multiple disease areas.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.